Cas no 1017294-60-8 (Tetrahydrocytisine)

Tetrahydrocytisine structure
Tetrahydrocytisine structure
Product Name:Tetrahydrocytisine
CAS No:1017294-60-8
MF:C11H18N2O
MW:194.273422718048
CID:6766707
PubChem ID:519524
Update Time:2024-03-03

Tetrahydrocytisine Chemical and Physical Properties

Names and Identifiers

    • decahydro-8H-1,5-methanopyrido[1,2-a][1,5]diazocin-8-one
    • AKOS030211394
    • KWVYCGMBGRYVQH-UHFFFAOYSA-N
    • Cytisine, tetrahydro-
    • 18161-94-9
    • VS-13450
    • 7,11-diazatricyclo[7.3.1.0(2),?]tridecan-6-one
    • Tetrahydrocytisine
    • 1,5-Methano-8H-pyrido[1,2-a][1,5]diazocin-8-one, decahydro-
    • 1,2,3,4,5,6,9,10,11,11a-Decahydro-1,5-methano-8H-pyrido[1,2-a][1,5]diazocin-8-one
    • 1017294-60-8
    • 7,11-diazatricyclo[7.3.1.02,7]tridecan-6-one
    • Inchi: 1S/C11H18N2O/c14-11-3-1-2-10-9-4-8(5-12-6-9)7-13(10)11/h8-10,12H,1-7H2
    • InChI Key: KWVYCGMBGRYVQH-UHFFFAOYSA-N
    • SMILES: O=C1CCCC2C3CNCC(CN21)C3

Computed Properties

  • Exact Mass: 194.141913202g/mol
  • Monoisotopic Mass: 194.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 32.3Ų
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